Cas no 106485-22-7 (2,4-Pentadienal, 5-(4-methylphenyl)-, (E,E)-)

2,4-Pentadienal, 5-(4-methylphenyl)-, (E,E)- structure
106485-22-7 structure
Product Name:2,4-Pentadienal, 5-(4-methylphenyl)-, (E,E)-
CAS No:106485-22-7
MF:C12H12O
MW:172.223083496094
CID:1175803
PubChem ID:71334309
Update Time:2025-04-20

2,4-Pentadienal, 5-(4-methylphenyl)-, (E,E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentadienal, 5-(4-methylphenyl)-, (E,E)-
    • 5-(4-methylphenyl)penta-2,4-dienal
    • SCHEMBL10534012
    • 106485-22-7
    • DTXSID70762446
    • Inchi: 1S/C12H12O/c1-11-6-8-12(9-7-11)5-3-2-4-10-13/h2-10H,1H3
    • InChI Key: SFWHKVBQQVMLEC-UHFFFAOYSA-N
    • SMILES: O=CC=CC=CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 172.08886
  • Monoisotopic Mass: 172.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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